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Compound of Interest

Compound Name: 2,5-Dichlorotoluene

Cat. No.: B098588

This guide provides critical safety and logistical information for the handling and disposal of
2,5-Dichlorotoluene in a laboratory setting. Adherence to these procedures is essential for
ensuring the safety of researchers and minimizing environmental impact.

Chemical Identifier and Physical Properties

Property Value Reference
Molecular Formula C7H6CI2 [1112][3]
Molecular Weight 161.03 g/mol [1][2]114]
CAS Number 19398-61-9 [1][4]5]
Appearance Colorless to light yellow liquid [31[6]
Odor Odorless to a distinctive odor [3][6]
Boiling Point 197 - 200 °C / 386.6 - 392 °F ]

@ 760 mmHg
Melting Point 4-5°C/[39.2-41°F [6]
Flash Point 79°C/174.2 °F [6]
Density 1.250 g/cm3 [6]
Vapor Density 5.6 [6][7]
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Hazard Identification and Personal Protective Equipment (PPE)

2,5-Dichlorotoluene is a hazardous substance that can cause skin, eye, and respiratory
irritation.[3][4] It is harmful if inhaled.[1][2] Appropriate personal protective equipment must be
worn at all times when handling this chemical.

Hazard GHS Classification Recommended PPE

NIOSH-approved respirator
Acute Toxicity, Inhalation Category 4 (e.g., type P95 or ABEK-P2 for
higher-level protection)[1]

Impervious clothing and
Skin Irritation Category 2 permeation-resistant gloves
(inspect before use)[1][8]

Safety glasses with side-

shields or chemical safety

Eye Irritation Category 2 )
goggles conforming to EN166
or OSHA standards[1][7]
Specific Target Organ Toxicity Category 3 (Respiratory Use in a well-ventilated area or
(Single Exposure) system) outdoors[1][6]

Experimental Workflow for Handling 2,5-Dichlorotoluene

The following diagram outlines the standard operating procedure for the safe handling of 2,5-
Dichlorotoluene from receipt to disposal.
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Safe Handling Workflow for 2,5-Dichlorotoluene

Preparation

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE

;

Prepare Well-Ventilated Work Area

Handling & Eiuerimentation

Transport Chemical in Secondary Containment

;

Dispense 2,5-Dichlorotoluene

;

Conduct Experiment

~ T

T \

Cleanup & Disposal /

Decontaminate Work Surfaces

Dispose of Waste in Labeled, Closed Containers Exposure Response

Doff and Dispose of Contaminated PPE

:

Wash Hands Thoroughly

Spill Response

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Dichlorotoluene.
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Detailed Protocols
1. Pre-Experiment Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 2,5-Dichlorotoluene.[1]

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above. Gloves must be inspected for integrity before use.[1]

o Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume
hood.[1][6]

2. Handling and Use:

e Avoid Inhalation and Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][6]
Prevent contact with skin and eyes.[1]

e Grounding: Take precautionary measures against static discharges, as vapors may form
explosive mixtures with air.

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[6][7]

3. Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6]

» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[6][7]

4. First Aid Measures:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b098588?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.fishersci.com/store/msds?partNumber=AAA13039&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.fishersci.com/store/msds?partNumber=AAA13039&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.fishersci.com/store/msds?partNumber=AAA13039&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_19398-61-9.html
https://www.fishersci.com/store/msds?partNumber=AAA13039&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13039&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) e o o
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[1]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.[1][6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

5. Spill and Disposal Plan:

» Spill Containment: In case of a spill, remove all sources of ignition.[6] Absorb the spill with
inert material (e.g., sand, silica gel, universal binder) and collect for disposal.[6] Do not let
the chemical enter the drains.[1]

o Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[6]
Contact a licensed professional waste disposal service.[1] Contaminated packaging should
be disposed of as an unused product.[1]

This guide is intended to provide essential information for trained laboratory personnel. Always
refer to the specific Safety Data Sheet for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 2,5-Dichlorotoluene | C7TH6CI2 | CID 29572 - PubChem [pubchem.ncbi.nlm.nih.gov]
. CAS 19398-61-9: 2,5-Dichlorotoluene | CymitQuimica [cymitquimica.com]

. frcpachem.com [fr.cpachem.com]

2,5-Dichlorotoluene | CAS 19398-61-9 | LGC Standards [lgcstandards.com]

. fishersci.com [fishersci.com]
. fishersci.com [fishersci.com]

. lanxess.com [lanxess.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,5-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098588#personal-protective-equipment-for-handling-
2-5-dichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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